Cas no 2171461-04-2 (7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2171461-04-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6084719
• PubChem ID: 165747662
• Update Time: 2025-06-13

7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• 2171461-04-2
• EN300-1503989
• 7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid

• Inchi： 1S/C26H32N2O5/c1-2-23(25(31)27-16-10-4-3-5-15-24(29)30)28-26(32)33-17-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,22-23H,2-5,10,15-17H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DJDSQXDNPBBZTR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS No. 2171461-04-2): A Comprehensive Overview

7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid, identified by its CAS number 2171461-04-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense research interest. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests its utility in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The chemical structure of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid encompasses multiple functional groups that contribute to its reactivity and biological activity. The fluoren-9-yl substituent, known for its stability and luminescent properties, can serve as a valuable handle for further derivatization and conjugation with other biomolecules. This feature is particularly relevant in the context of drug design, where fluorinated compounds are often employed to enhance metabolic stability and binding affinity.

The methoxycarbonyl group, on the other hand, acts as an amide protecting group, which is commonly used in peptide synthesis to prevent unwanted side reactions. Its incorporation into the molecule suggests potential applications in peptide mimetics and peptidomimetic drug development. The overall architecture of the compound, with a butanamidoheptanoic acid backbone, provides a scaffold that can be modified to target specific biological pathways and receptors.

In recent years, there has been growing interest in the development of fluorinated amino acids and their derivatives due to their enhanced pharmacokinetic properties. The compound 7-2-(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid aligns with this trend, offering a versatile platform for the synthesis of fluorinated peptidomimetics. These peptidomimetics have shown promise in various therapeutic areas, including cancer therapy, inflammation modulation, and neurodegenerative disease treatment.

The use of fluorinated compounds in drug development is driven by their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The fluoren-9-yl moiety in 7-2-(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid contributes to these advantages by providing hydrophobicity and rigidity to the molecular structure. This can be particularly beneficial when designing small-molecule inhibitors or activators that require precise spatial orientation within biological targets.

Furthermore, the presence of an amide bond in the butanamidoheptanoic acid backbone suggests potential interactions with proteases and other enzymes involved in cellular signaling pathways. This feature opens up possibilities for designing enzyme inhibitors or modulators that could have therapeutic implications. For instance, compounds with similar structures have been explored as inhibitors of matrix metalloproteinases (MMPs), which are implicated in various pathological processes such as tumor invasion and metastasis.

The methoxycarbonyl group also provides a site for further chemical modification, allowing researchers to introduce additional functional groups or linkers. This flexibility is crucial for tailoring the compound's properties to specific biological targets. For example, click chemistry strategies can be employed to conjugate this compound with other biomolecules such as antibodies or peptides, leading to the development of targeted therapeutics.

In the realm of medicinal chemistry, 7-2-(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid could serve as a key intermediate in the synthesis of more complex molecules. Its structural features make it a suitable candidate for exploring novel pharmacophores and developing next-generation drugs. The growing body of research on fluorinated compounds indicates that they are likely to play an increasingly important role in future drug discovery efforts.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as materials science and biotechnology. The unique combination of functional groups in its structure makes it a valuable building block for designing advanced materials with tailored properties. For instance, fluorinated compounds are known to exhibit enhanced thermal stability and chemical resistance, making them suitable for use in high-performance polymers or coatings.

From a synthetic chemistry perspective, 7-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}butanamidoheptanoic acid represents an interesting challenge due to its complex architecture. The synthesis of this compound would require careful planning to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions could be employed to construct the fluorenyl moiety efficiently. Additionally, protecting group strategies would need to be employed to manage the reactive sites within the molecule during synthesis.

The development of new synthetic methodologies is an ongoing area of research that could further enhance our ability to access complex molecules like 7-(2-{(9H-fluoren)-9-ylmethoxy carbonylamino}butanamidoheptanoic acid). Recent advances in flow chemistry and continuous manufacturing have shown promise in improving reaction efficiency and scalability. These technologies could be particularly beneficial for producing fluorinated compounds on an industrial scale.

In conclusion, 7-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}butanamidoheptanoic acid (CAS No. 2171461-04-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features make it a valuable tool for drug discovery and material science applications. As research continues to uncover new ways to utilize fluorinated compounds, this molecule is likely to play an important role in shaping future therapeutic strategies.